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Compound of Interest

Compound Name: 1-(Anilinocarbonyl)proline

Cat. No.: B1348589 Get Quote

An In-Depth Technical Guide to 1-(Anilinocarbonyl)proline

This technical guide provides a comprehensive overview of 1-(Anilinocarbonyl)proline, a

proline derivative of interest to researchers, scientists, and professionals in drug development.

The document details its chemical properties, experimental protocols for its synthesis and

analysis, and its biological context, adhering to stringent standards for data presentation and

visualization.

Core Chemical Properties
1-(Anilinocarbonyl)proline, also known by its synonym 1-[(phenylamino)carbonyl]-proline, is a

derivative of the amino acid proline.[1] Its unique structure, featuring a phenylurea moiety,

imparts specific chemical properties that make it a versatile building block in organic synthesis

and a catalyst.[1] The presence of this group adds hydrogen bonding capabilities and steric

bulk, which can be leveraged to influence the stereoselectivity of chemical reactions.[1]

Quantitative Data Summary
The key quantitative physicochemical properties of 1-(Anilinocarbonyl)proline are

summarized in the table below. It is important to note that different chemical suppliers report

conflicting CAS Registry Numbers.
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Property Value Source(s)

Molecular Weight 234.25 g/mol [1]

Molecular Formula C₁₂H₁₄N₂O₃ [2][3]

CAS Registry Number 827612-77-1 / 73096-22-7 [1][3][4]

Topological Polar Surface Area 69.6 Å² [2]

Rotatable Bonds 2 [2]

Hydrogen Bond Donors 2 [2]

Hydrogen Bond Acceptors 3 [2]

Experimental Protocols
This section details the common experimental methodologies for the synthesis and structural

characterization of 1-(Anilinocarbonyl)proline.

Synthesis Protocol
The most direct synthesis of 1-(Anilinocarbonyl)proline involves the nucleophilic addition of

the secondary amine in the proline ring to the electrophilic carbon of phenyl isocyanate.[1]

Objective: To synthesize 1-(Anilinocarbonyl)proline.

Materials:

L-Proline

Phenyl Isocyanate

Aprotic solvent (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF))

Standard laboratory glassware for organic synthesis

Magnetic stirrer and stir bar

Purification apparatus (e.g., column chromatography or recrystallization setup)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1348589
https://www.hit2lead.com/screening-compounds/7671701
https://immunomart.com/product/1-anilinocarbonylproline/
https://www.benchchem.com/product/b1348589
https://immunomart.com/product/1-anilinocarbonylproline/
https://m.kklmed.com/product/10454.html
https://www.hit2lead.com/screening-compounds/7671701
https://www.hit2lead.com/screening-compounds/7671701
https://www.hit2lead.com/screening-compounds/7671701
https://www.hit2lead.com/screening-compounds/7671701
https://www.benchchem.com/product/b1348589?utm_src=pdf-body
https://www.benchchem.com/product/b1348589?utm_src=pdf-body
https://www.benchchem.com/product/b1348589
https://www.benchchem.com/product/b1348589?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Dissolution: Dissolve L-proline in a suitable aprotic solvent (DCM or THF are preferred to

prevent side reactions with the isocyanate) in a reaction flask.[1]

Reaction: While stirring the proline solution, slowly add an equimolar amount of phenyl

isocyanate. The reaction is a nucleophilic addition.[1]

Monitoring: Monitor the reaction progress using an appropriate technique, such as Thin

Layer Chromatography (TLC), until completion.

Work-up and Purification: Upon completion, the reaction mixture is worked up to remove any

unreacted starting materials and byproducts. The crude product is then purified, typically by

recrystallization or silica gel column chromatography, to yield pure 1-
(Anilinocarbonyl)proline.

Verification: The structure and purity of the final compound are confirmed using analytical

techniques as described below.

Analytical Characterization Protocols
A. Mass Spectrometry (MS) for Molecular Weight Confirmation

Objective: To confirm the molecular weight and elemental composition of the synthesized

compound.

Methodology:

Sample Preparation: Prepare a dilute solution of the purified compound in a suitable volatile

solvent.

Ionization: Introduce the sample into the mass spectrometer. The molecule is ionized,

typically using techniques like Electrospray Ionization (ESI).

Detection: The mass-to-charge ratio (m/z) of the resulting molecular ion is measured.[1] For

1-(Anilinocarbonyl)proline, the expected molecular ion [M+H]⁺ would be approximately

235.26 m/z.
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Analysis: A precise measurement of the molecular weight confirms the identity of the

compound.[1] High-resolution mass spectrometry (HRMS) can be employed to verify the

elemental composition (C₁₂H₁₄N₂O₃) with high accuracy.[1] Tandem MS (MS/MS) can be

used to analyze fragmentation patterns for further structural elucidation.[1]

B. Nuclear Magnetic Resonance (¹H NMR) Spectroscopy for Structural Verification

Objective: To verify the chemical structure and assess the purity of 1-
(Anilinocarbonyl)proline.

Methodology:

Sample Preparation: Dissolve a small amount (typically 5-10 mg) of the purified compound in

a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

Data Acquisition: Place the sample in an NMR spectrometer and acquire the proton (¹H)

NMR spectrum.

Analysis: The resulting spectrum provides a unique fingerprint of the molecule.[1] Analyze

the chemical shifts, integration (proton count), and coupling patterns of the signals.

Characteristic resonances for the protons on the phenyl ring, the proline ring, and the amide

NH group should be present, confirming the connectivity and integrity of the structure.[1] The

absence of significant impurity signals indicates the purity of the compound.[1]

Visualized Workflows and Pathways
The following diagrams, generated using DOT language, illustrate key processes related to 1-
(Anilinocarbonyl)proline.

Synthesis and Analysis Workflow
This diagram outlines the general workflow for the synthesis and subsequent analytical

verification of 1-(Anilinocarbonyl)proline.
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Synthesis and analysis workflow for 1-(Anilinocarbonyl)proline.

Biological Pathway: Proline Biosynthesis
Given that 1-(Anilinocarbonyl)proline is a proline derivative, understanding the biological

synthesis of its core structure is relevant for drug development and metabolic studies. Proline is

synthesized in the body from the amino acid L-glutamate.[5][6] This pathway is crucial in

various biological processes, including collagen production and cellular stress response.[7][8]
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The mammalian biosynthesis pathway of L-proline from L-glutamate.

Biological and Research Context
1-(Anilinocarbonyl)proline is noted for its application in identifying dual-action probes within

cellular models of Huntington's disease.[3][4] The parent molecule, proline, has multifaceted

roles in cell biology. It is a key component of collagen, acts as an energy source for some cells

and pathogens, and serves as an osmoprotectant to shield cells from various stresses.[7][9]

Proline and its derivatives are frequently used as asymmetric catalysts in organic chemistry.[10]

The study of proline derivatives like 1-(Anilinocarbonyl)proline is an active area of research,
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with potential applications as ligands in metal-catalyzed reactions and as key intermediates in

the synthesis of other bioactive compounds.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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